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Compound of Interest

Compound Name: Apixaban

Cat. No.: B1684502 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of investigational products like Apixaban is a critical component of laboratory safety,

regulatory compliance, and environmental stewardship. This guide provides essential, step-by-

step procedures for the safe disposal of Apixaban from a laboratory or research setting.

Immediate Safety and Disposal Plan
The primary step in disposing of any chemical, including Apixaban, is to determine its

regulatory classification as hazardous or non-hazardous waste. According to its Safety Data

Sheet (SDS), Apixaban is generally not classified as a hazardous substance or mixture under

the Globally Harmonized System (GHS)[1]. However, institutional and local regulations are

paramount. Therefore, direct consultation with your institution's Environmental Health and

Safety (EHS) office is the mandatory first step[2].

Key Principle: All disposal of investigational drugs must be conducted in accordance with

federal, state, and local regulations, such as the Resource Conservation and Recovery Act

(RCRA) in the United States, as well as any specific sponsor requirements[2][3].

Step-by-Step Disposal Protocol
Consult Institutional EHS: Before initiating disposal, contact your institution's EHS office.

They will provide specific guidance based on local regulations and institutional protocols for

pharmaceutical waste[2][4].
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Waste Characterization:

Hazardous vs. Non-Hazardous: While Apixaban is not typically on RCRA P- or U-lists for

acute hazardous waste, some classifications may consider it hazardous upon repeated

exposure[5][6][7]. Your EHS office will make the final determination[2].

DEA Controlled Substance: Apixaban is not a DEA-controlled substance, so it does not

require the specialized handling and documentation associated with those materials[2][4].

Segregation and Containment:

Do not mix Apixaban waste with other chemical waste streams unless explicitly instructed

by EHS.

If Deemed Non-Hazardous: Place the material, including partially used vials or

contaminated labware, into a designated non-hazardous pharmaceutical waste container.

These are often color-coded (e.g., blue or white) and labeled for incineration[8][9].

If Deemed Hazardous: Use a dedicated, properly labeled hazardous waste container

provided by EHS. Ensure the container is compatible with the physical state of the waste

(solid, liquid)[4].

Labeling:

Affix a hazardous waste label to the container if required by EHS[4].

The label should clearly state "Hazardous Waste" (if applicable) and include the chemical

name ("Apixaban"), concentration, the Principal Investigator's name, and the lab

location[4].

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory[4].

Ensure the container is securely closed and stored in secondary containment to prevent

spills[4].
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Disposal Request and Pickup:

When the container is full, or as per your lab's schedule, submit a chemical waste disposal

request to your EHS office[4].

EHS will arrange for pickup by a licensed environmental management vendor for final

disposal, which is typically high-temperature incineration[2][8][9].

Documentation:

Maintain meticulous records of all disposed investigational products. A certificate of

destruction from the vendor should be obtained and kept on file for a minimum of three

years[2][9].

Environmental Fate and Impact of Apixaban
Proper disposal is critical because, like many pharmaceuticals, Apixaban can persist in the

environment. The following table summarizes key quantitative data regarding its environmental

characteristics.
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Parameter Value Interpretation Source

Persistence

Ready

Biodegradability

(OECD 301B)

-3.88% degradation

over 30 days

Not readily

biodegradable.
[5]

Total System Half-Life

(OECD 308)

100-182 days in

sediment

Degrades slowly in

the environment.
[5]

Bioaccumulation

Potential

Log D (o/w) 1.20
Low potential for

bioaccumulation.
[5]

Ecotoxicity

Lowest NOEC (Algae) 3.6 mg/L Low chronic toxicity. [5]

Environmental Risk

PEC/PNEC Ratio 0.000486

The risk is considered

insignificant based on

European sales data

from 2018.

[5]

NOEC: No Observed Effect Concentration; PEC/PNEC: Predicted Environmental

Concentration/Predicted No-Effect Concentration.

Experimental Protocols
Detailed experimental protocols for the disposal of Apixaban are not available, as disposal is

an operational waste management process rather than a laboratory experiment. However, the

environmental data cited above is derived from standardized methodologies established by the

Organisation for Economic Co-operation and Development (OECD).

OECD Test Guideline 301B (Ready Biodegradability): This test assesses the aerobic

biodegradation of a chemical by microorganisms. The degradation is followed by analyzing

the carbon dioxide produced over a 28-day period.
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OECD Test Guideline 308 (Aerobic and Anaerobic Transformation in Aquatic Sediment

Systems): This guideline evaluates the persistence of a chemical in water and sediment. The

rate of degradation and the distribution of the substance between water and sediment

phases are measured over time, typically up to 100 days.

Mandatory Visualization: Apixaban Disposal
Workflow
The following diagram illustrates the logical workflow for the proper disposal of Apixaban in a

research setting.
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Start: Apixaban Waste Generated

1. Consult Institutional EHS & SDS
 for Waste Classification

Is waste classified
 as RCRA Hazardous?

2a. Use Labeled
 Hazardous Waste Container

 Yes 

2b. Use Designated
 Non-Hazardous Pharma-Waste Container

 No 

3a. Store in Designated
 Satellite Accumulation Area (SAA)

4a. Request EHS Pickup
 for Incineration

5. Document Disposal & Retain
 Certificate of Destruction

3b. Store Securely
 in Laboratory

4b. Request EHS Pickup
 for Incineration

End of Process

Click to download full resolution via product page

Caption: Logical workflow for Apixaban waste disposal in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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